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Compound of Interest

Compound Name: Broparestrol
CAS No.: 22393-63-1
Cat. No.: B1229346
Get Quote
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Broparestrol: A Tool Compound for
Endocrinology Research

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM)
belonging to the triphenylethylene group.[1] Structurally related to clomifene and
diethylstilbestrol, it has been utilized in Europe for the treatment of breast cancer and in
dermatology.[1] In endocrinology research, Broparestrol serves as a valuable tool compound
for investigating the complex mechanisms of estrogen receptor (ER) signaling. It is
characterized by its dual activity, exhibiting both slight estrogenic and potent antiestrogenic
effects.[1] This document provides detailed application notes and experimental protocols for the
use of Broparestrol in endocrinological research.
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Physicochemical Properties

Property Value Reference

a-bromo-a,B3-diphenyl-B-p-

Chemical Name [1]
ethylphenylethylene
Acnestrol, Longestrol, BDPE,

Synonyms [1]
LN-107

Molecular Formula C22H19Br

Molecular Weight 363.3 g/mol

Mixture of E- and Z-isomers
Isomers [1]
(LN-1643 and LN-2299)

Mechanism of Action

As a SERM, Broparestrol's mechanism of action is centered on its interaction with estrogen
receptors, primarily ERa and ER[. The tissue-specific effects of SERMs are a result of the
unique conformational changes they induce in the ER upon binding. This altered conformation
affects the recruitment of co-activator and co-repressor proteins to the receptor-DNA complex,
leading to differential gene expression in a tissue-dependent manner. In tissues where it acts
as an antagonist, such as the breast, Broparestrol competitively blocks the binding of
endogenous estrogens, leading to the recruitment of co-repressors and subsequent
downregulation of estrogen-responsive genes that drive cell proliferation. In other tissues, it
may act as a partial agonist, recruiting a different set of co-regulators that initiate a partial
estrogenic response.
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General Mechanism of SERM Action
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MCF-7 Proliferation Assay Workflow
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Uterotrophic Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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